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Compound of Interest

Compound Name: 3-Bromothieno[3,2-b]pyridine

Cat. No.: B1281774

An In-depth Technical Guide to the Safety and Handling of 3-Bromothieno[3,2-b]pyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 3-
Bromothieno[3,2-b]pyridine (CAS No. 94191-12-5).[1][2] Due to the limited availability of a
dedicated Safety Data Sheet (SDS) for this specific compound, this guide synthesizes data
from SDS of structurally similar compounds, including isomers and related bromo-heterocyclic
structures. A conservative approach is recommended, treating the compound with the highest
degree of caution indicated by the available data.

Chemical Identification

3-Bromothieno[3,2-b]pyridine is a heterocyclic building block used in organic synthesis,
particularly in the development of pharmaceutical compounds.[3]
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Identifier Value

IUPAC Name 3-Bromothieno[3,2-b]pyridine
CAS Number 94191-12-5[1][2]

Molecular Formula C7H4BrNS[2]

Molecular Weight 214.08 g/mol [1][2]

MDL Number MFCD11869741[1][2]

Hazard Identification and Classification

While specific toxicological properties for 3-Bromothieno[3,2-b]pyridine have not been fully
investigated, data from closely related isomers and analogues suggest significant potential
hazards.[4] The following GHS classifications, based on the isomer 3-Bromothieno[2,3-
c]pyridine and other similar compounds, should be conservatively applied.[5][6]

Signal Word: Danger
Pictograms:
GHSO06: Skull and Crossbones GHS07: Exclamation Mark GHS08: Health Hazard

Table 1;: GHS Hazard Classification
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Hazard Class Hazard Statement Reference

Acute Toxicity, Oral o
H301: Toxic if swallowed
(Category 3)

Acute Toxicity, Dermal ] ] ]
H310: Fatal in contact with skin

(Category 2)

Skin Irritation (Category 2) H315: Causes skin irritation [5][6]
Serious Eye Irritation H319: Causes serious eye 5176]
(Category 2A) irritation

STOT - Single Exposure H335: May cause respiratory 51161
(Category 3) irritation

| Flammable/Combustible Liquid | H227: Combustible liquid | |

Precautionary Statements Summary: Users should avoid all contact, including breathing
vapors, and use the substance only in well-ventilated areas or closed systems.[4]
Comprehensive personal protective equipment is mandatory. Do not eat, drink, or smoke when
using this product, and wash hands thoroughly after handling.[6]

Physical and Chemical Properties

Quantitative physical data for 3-Bromothieno[3,2-b]pyridine is scarce. The data below is
compiled from supplier information and data for structurally related compounds.

Table 2: Physical and Chemical Properties

Property Value Source/Note

Purity 295% Apollo Scientific[1]

Data for 3-Bromothieno[3,2-

Boiling Point 96°C @ 2.7 mmH
J J b]thiophene[7]

| Storage | Sealed in dry, room temperature | BLD Pharm[2] |
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Handling and Storage
Safe Handling Procedures

e Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood or
a closed system.[4][7]

o Personal Precautions: Avoid contact with skin, eyes, and clothing.[7] Do not breathe mist,
gas, or vapors.[4]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]
Use non-sparking tools and take precautionary measures against static discharge.[4][6]

» Hygiene: Do not eat, drink, or smoke in work areas. Wash hands and face thoroughly after
handling and before breaks. Immediately change contaminated clothing.

Storage Conditions

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7]
e Incompatible Materials: Store away from strong oxidizing agents and strong acids.[4][6]

e Security: Store in a locked-up area accessible only to qualified or authorized personnel.

Experimental Protocols: Safety and Exposure
Control
Engineering Controls

Adequate exhaust ventilation is essential to control airborne concentrations.[4] Emergency
exits and risk-elimination areas should be clearly designated.[7] Use explosion-proof electrical
and ventilating equipment.[4]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[7]
Equipment must be approved under government standards such as NIOSH (US) or EN 166
(EV).[4]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromothieno-3-2-b-thiophene.pdf
https://www.chemicalbook.com/msds/3-bromothieno-3-2-b-thiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromothieno-3-2-b-thiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromothieno-3-2-b-thiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromothieno-3-2-b-thiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Skin Protection: Wear impervious protective clothing and gloves (e.g., nitrile rubber).[7]
Gloves must be inspected prior to use and a proper removal technique must be used to
avoid skin contact.

» Respiratory Protection: If engineering controls are insufficient or irritation is experienced, use
a full-face respirator with a filter type A (organic gases and vapors), conforming to NIOSH or
EN 149 standards.[4][7]

Emergency Procedures
First Aid Measures

o General Advice: First-aiders must protect themselves. Move the affected person out of the
dangerous area and show this safety data sheet to the doctor in attendance.

« If Inhaled: Move the person into fresh air. If breathing is difficult or stops, provide artificial
respiration and consult a doctor immediately.[7]

e In Case of Skin Contact: Immediately take off all contaminated clothing.[7] Gently wash with
plenty of soap and water. Call a poison center or doctor immediately as the substance is
classified as potentially fatal upon skin contact.

¢ In Case of Eye Contact: Rinse cautiously and thoroughly with pure water for at least 15
minutes, also under the eyelids.[4][7] Remove contact lenses, if present and easy to do. If
eye irritation persists, get medical advice/attention.[4]

 |If Swallowed: Immediately call a poison center or doctor.[4] Rinse mouth with water.[7] Do
NOT induce vomiting.[7] Never give anything by mouth to an unconscious person.[7]

Firefighting Measures

o Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon
dioxide (COz2).[7] A water spray may be used to cool closed containers.[4]

o Specific Hazards: Vapors may form explosive mixtures with air.[4] Hazardous decomposition
products can include nitrogen oxides (NOx), carbon oxides (CO, COz2), sulfur oxides, and
hydrogen bromide gas.[4][6]
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» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear for firefighting if necessary.[4][7]

Accidental Release Measures

o Personal Precautions: Do not breathe vapors or aerosols and avoid all substance contact.
Evacuate personnel to safe areas and ensure adequate ventilation.[7] Remove all sources of
ignition.[7]

o Environmental Precautions: Prevent the product from entering drains or contaminating
surface and ground water.[7]

o Containment and Cleanup: Cover drains. Collect, bind, and pump off spills. Soak up with
inert absorbent material (e.g., sand, silica gel, universal binder).[4] Keep in suitable, closed
containers for disposal.[7]

Toxicological Information

The toxicological properties of 3-Bromothieno[3,2-b]pyridine have not been fully investigated.
[4] The information presented is based on the hazard classification of similar chemical
structures.

Table 3: Toxicological Data Summary (Inferred)

Exposure Route Effect Classification
L. Acute Toxicity (Oral),
Oral Toxic if swallowed
Category 3
) ) ) Acute Toxicity (Dermal),
Dermal Fatal in contact with skin
Category 2
) ] S STOT - Single Exposure,
Inhalation May cause respiratory irritation
Category 3[5]
Skin Contact Causes skin irritation Skin Irritation, Category 2[5]

| Eye Contact | Causes serious eye irritation | Serious Eye Irritation, Category 2A[5] |
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Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations. Do not let the product enter drains.[7]

Visualized Workflow

The following diagram illustrates the logical workflow for safely handling 3-Bromothieno[3,2-

b]pyridine.
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Caption: Logical workflow for risk assessment and safe handling of 3-Bromothieno[3,2-
b]pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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